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Compound of Interest

Compound Name: 5-Cyanophthalide

Cat. No.: B015270 Get Quote

Researchers and scientists handling 5-Cyanophthalide must adhere to strict safety and

disposal protocols to mitigate risks and ensure regulatory compliance. This guide provides

essential information on the proper disposal procedures for 5-Cyanophthalide, tailored for

laboratory and drug development settings.

Key Safety and Handling Information
5-Cyanophthalide is a chemical compound that is harmful if swallowed, inhaled, or absorbed

through the skin.[1][2] It may cause irritation to the eyes, skin, and respiratory tract.[1][2]

Therefore, appropriate personal protective equipment (PPE), including chemical safety

goggles, gloves, and protective clothing, must be worn when handling this substance.[1] Work

should be conducted in a well-ventilated area to minimize dust generation and accumulation.[1]

Quantitative Data
The following table summarizes key quantitative data for 5-Cyanophthalide.
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Property Value Source

Molecular Formula C₉H₅NO₂ AK Scientific, Inc.

Molecular Weight 159.14 g/mol AK Scientific, Inc.

Melting Point 199-205 °C
Sigma-Aldrich, AK Scientific,

Inc.

Appearance
White to light yellow crystalline

powder
Cole-Parmer[1]

Hazard Codes

H302 + H312 + H332 (Harmful

if swallowed, in contact with

skin or if inhaled)

Sigma-Aldrich, AK Scientific,

Inc.[3], Tokyo Chemical

Industry Co., Ltd.

Risk Phrases

R 20/21/22 (Harmful by

inhalation, in contact with skin

and if swallowed)

Cole-Parmer[1], leonid

chemicals[2]

Step-by-Step Disposal Protocol
The proper disposal of 5-Cyanophthalide must be conducted in accordance with federal,

state, and local regulations.[2] Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste under US EPA guidelines (40 CFR Parts

261.3) and must consult state and local regulations for complete and accurate classification.[1]

1. Waste Collection:

Collect waste 5-Cyanophthalide and any contaminated materials (e.g., filter paper, gloves)

in a designated, properly labeled, and sealed container.

The container should be suitable for hazardous chemical waste.

2. Spill Management:

In the event of a spill, avoid generating dust.[1]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]

[2][3]
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Ensure adequate ventilation during cleanup.[1]

3. Storage Pending Disposal:

Store the sealed waste container in a cool, dry place away from incompatible materials.[1][2]

4. Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[3]

Do not dispose of 5-Cyanophthalide down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 5-Cyanophthalide.
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Workflow for the proper disposal of 5-Cyanophthalide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b015270?utm_src=pdf-body-img
https://www.benchchem.com/product/b015270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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